Cas no 65125-45-3 (2,2,4-trimethyl-decahydroquinoline)

• Product Name: 2,2,4-trimethyl-decahydroquinoline
• CAS No: 65125-45-3
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 389359
• PubChem ID: 22628786
• Update Time: 2025-06-09

2,2,4-trimethyl-decahydroquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, decahydro-2,2,4-trimethyl-
• 2,2,4-trimethyl-3,4,4a,5,6,7,8,8a-octahydro-1H-quinoline
• 2,2,4-trimethyl-decahydroquinoline
• UQWGRGFEKLDWFD-UHFFFAOYSA-N
• 65125-45-3
• 2,2,4-trimethyldecahydroquinoline
• TDQ
• DTXSID90627088
• SCHEMBL7700973
• 2,2,4-trimethyl decahydroquinoline
• EN300-1723101

• Inchi： 1S/C12H23N/c1-9-8-12(2,3)13-11-7-5-4-6-10(9)11/h9-11,13H,4-8H2,1-3H3
• InChI Key： UQWGRGFEKLDWFD-UHFFFAOYSA-N
• SMILES： N1C(C)(C)CC(C)C2CCCCC12

Computed Properties

• Exact Mass: 181.183049738g/mol
• Monoisotopic Mass: 181.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolidines Quinolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolidines

Additional information on 2,2,4-trimethyl-decahydroquinoline

Introduction to 2,2,4-Trimethyl-Decahydroquinoline (CAS No. 65125-45-3)

The compound 2,2,4-trimethyl-decahydroquinoline (CAS No. 65125-45-3) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of decahydroquinolines, which are bicyclic structures derived from quinoline. The presence of three methyl groups at specific positions (two at position 2 and one at position 4) imparts distinctive chemical properties to this molecule. Recent studies have highlighted its potential in various fields, including materials science and pharmacology.

Decahydroquinoline derivatives have gained significant attention due to their structural versatility and ability to act as scaffolds for more complex molecules. The CAS number 65125-45-3 uniquely identifies this compound in chemical databases, ensuring precise reference in scientific literature and industrial applications. The compound's structure consists of a bicyclic system with two fused rings—a six-membered ring and a five-membered ring—providing a rigid framework that can be further modified for specific purposes.

Recent research has focused on the synthesis of 2,2,4-trimethyl-decahydroquinoline through various methods, including catalytic hydrogenation and ring-closing metathesis. These methods have improved the efficiency and scalability of production, making the compound more accessible for commercial use. The methyl groups at positions 2 and 4 contribute to the molecule's hydrophobicity and stability, which are critical for its applications in drug design and material synthesis.

In the field of pharmacology, decahydroquinoline derivatives have shown promise as potential drug candidates due to their ability to interact with biological targets such as enzymes and receptors. Studies have demonstrated that 2,2,4-trimethyl-decahydroquinoline exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. This makes it a valuable lead compound for the development of anti-inflammatory agents.

Beyond pharmacology, decahydroquinoline derivatives have found applications in materials science. Their rigid structure and hydrophobic nature make them suitable for use in polymer synthesis and as additives in coatings. Recent advancements in polymer chemistry have utilized decahydroquinoline-based monomers to create high-performance materials with improved mechanical properties.

The CAS number 65125-45-3 is essential for identifying this compound in regulatory documents and safety data sheets (SDS). Accurate identification ensures compliance with international standards for chemical handling and storage. Researchers and industry professionals rely on this identifier to access detailed information about the compound's physical properties, toxicity profile, and environmental impact.

In conclusion, 2,2,4-trimethyl-decahydroquinoline (CAS No. 65125-45-3) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new properties and uses for this compound, its importance in the chemical community is expected to grow further.